4-{[2-(4-methoxyphenoxy)acetyl]amino}phenyl propionate

• IUPAC Name: [4-[[2-(4-methoxyphenoxy)acetyl]amino]phenyl] propanoate
• InChI: InChI=1S/C18H19NO5/c1-3-18(21)24-16-6-4-13(5-7-16)19-17(20)12-23-15-10-8-14(22-2)9-11-15/h4-11H,3,12H2,1-2H3,(H,19,20)
• InChI Key: NHIXLSCPLYSAGD-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)OC
• Molecular Formula: C18H19NO5
• Molecular Weight: 329.3 g/mol

Description

4-{[2-(4-methoxyphenoxy)acetyl]amino}phenyl propionate, also known as MPAP, is a synthetic compound that has been extensively studied for its potential therapeutic applications. MPAP is a derivative of fenproporex, a stimulant drug that was used for weight loss in the past. However, MPAP has been found to have unique properties that make it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of 4-{[2-(4-methoxyphenoxy)acetyl]amino}phenyl propionate is not fully understood, but it is thought to involve the modulation of several neurotransmitter systems in the brain. This compound has been found to increase the levels of dopamine and serotonin in the brain, which may contribute to its neuroprotective and anti-addictive effects. This compound may also interact with the mu-opioid receptor, which could explain its analgesic properties.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects in animal studies. In addition to its effects on neurotransmitter systems, this compound has been shown to increase the levels of antioxidant enzymes in the brain, which may contribute to its neuroprotective effects. This compound has also been found to reduce inflammation in the brain, which could be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of 4-{[2-(4-methoxyphenoxy)acetyl]amino}phenyl propionate is that it has been extensively studied in animal models, which has provided a wealth of information on its potential therapeutic applications. Additionally, this compound has been found to have low toxicity in animal studies, which suggests that it may be safe for human use. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in humans.

Future Directions

There are several potential future directions for research on 4-{[2-(4-methoxyphenoxy)acetyl]amino}phenyl propionate. One area of interest is the development of this compound-based drugs for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, this compound may have potential as a treatment for depression and anxiety disorders, as it has been found to increase the levels of serotonin in the brain. Further research is needed to fully understand the mechanisms of action of this compound and to determine its potential therapeutic applications.

Synthesis Methods

The synthesis of 4-{[2-(4-methoxyphenoxy)acetyl]amino}phenyl propionate involves several steps, starting with the reaction of 4-aminophenyl propionate with 4-methoxyphenylacetic acid. The resulting compound is then subjected to acylation with acetic anhydride to produce the final product. The synthesis of this compound has been optimized to produce high yields and purity.

Scientific Research Applications

4-{[2-(4-methoxyphenoxy)acetyl]amino}phenyl propionate has been studied for its potential therapeutic applications in several areas, including neuroprotection, drug addiction, and pain management. In animal studies, this compound has been shown to protect against neuronal damage caused by ischemia and oxidative stress. This compound has also been found to reduce drug-seeking behavior in rats trained to self-administer cocaine, suggesting that it may have potential as a treatment for drug addiction. Additionally, this compound has been shown to have analgesic properties in animal models of pain.